Cas no 1805557-20-3 (2-(Difluoromethyl)-6-methoxy-3-methylpyridine-5-acetonitrile)

• Product Name: 2-(Difluoromethyl)-6-methoxy-3-methylpyridine-5-acetonitrile
• CAS No: 1805557-20-3
• MF: C₁₀H₁₀F₂N₂O
• MW: 212.196009159088
• CID: 4804098
• Update Time: 2025-06-11

2-(Difluoromethyl)-6-methoxy-3-methylpyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-methoxy-3-methylpyridine-5-acetonitrile

• Inchi： 1S/C10H10F2N2O/c1-6-5-7(3-4-13)10(15-2)14-8(6)9(11)12/h5,9H,3H2,1-2H3
• InChI Key： JQNIKJDNULMSHY-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC(CC#N)=C(N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 1.8
• Topological Polar Surface Area: 45.9

Additional information on 2-(Difluoromethyl)-6-methoxy-3-methylpyridine-5-acetonitrile

Introduction to 2-(Difluoromethyl)-6-methoxy-3-methylpyridine-5-acetonitrile (CAS No. 1805557-20-3)

2-(Difluoromethyl)-6-methoxy-3-methylpyridine-5-acetonitrile (CAS No. 1805557-20-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their role in medicinal chemistry. The presence of multiple functional groups, including a difluoromethyl substituent, an acetronitrile moiety, and methoxy and methyl groups, makes this molecule a promising candidate for further exploration in drug discovery and material science.

The difluoromethyl group is particularly noteworthy as it is often incorporated into pharmaceuticals to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. In recent years, the utilization of fluorinated compounds has seen a surge in popularity due to their ability to fine-tune the pharmacological profile of molecules. For instance, studies have demonstrated that fluorine atoms can increase the lipophilicity of a molecule, thereby improving its bioavailability across biological membranes. Additionally, the electron-withdrawing nature of fluorine can influence the electronic properties of adjacent functional groups, leading to altered reactivity and binding interactions.

The acetronitrile group at the 5-position of the pyridine ring adds another layer of complexity to this compound. Acetonitrile derivatives are known for their versatility in synthetic chemistry and have been employed in various applications, including as intermediates in the synthesis of more complex molecules. Furthermore, the nitrile group can serve as a handle for further functionalization through reactions such as hydrolysis or reduction, allowing for the creation of diverse chemical entities.

The 6-methoxy and 3-methyl substituents contribute to the overall steric and electronic environment of the molecule. The methoxy group is an electron-donating group that can influence the reactivity of adjacent double bonds or aromatic systems through resonance effects. On the other hand, the methyl groups provide steric bulk and can affect the conformational preferences of the molecule. These structural elements collectively contribute to the compound's unique properties and potential applications.

In recent years, there has been a growing interest in exploring novel scaffolds for drug development. Pyridine derivatives have been extensively studied due to their broad spectrum of biological activities. For example, certain pyridine-based compounds have shown promise as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The specific combination of functional groups in 2-(Difluoromethyl)-6-methoxy-3-methylpyridine-5-acetonitrile positions it as a valuable building block for designing new therapeutic agents.

One area where this compound shows particular promise is in the development of agrochemicals. Fluorinated pyridines have been reported to exhibit herbicidal and pesticidal properties, making them useful in crop protection strategies. The structural features of this compound may enable it to interact with biological targets in plants or pests in a manner that disrupts essential physiological processes.

The synthesis of 2-(Difluoromethyl)-6-methoxy-3-methylpyridine-5-acetonitrile involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes may include nucleophilic substitution reactions, condensation reactions, and protection-deprotection strategies. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions can also be employed to construct complex molecular frameworks efficiently.

The pharmacological evaluation of this compound has not yet been extensively reported in the literature; however, preliminary studies suggest that it may possess interesting biological activities. Computational modeling techniques can be used to predict potential interactions between this molecule and biological targets such as enzymes or receptors. These virtual screening approaches can help identify lead compounds that warrant further experimental investigation.

In conclusion,2-(Difluoromethyl)-6-methoxy-3-methylpyridine-5-acetonitrile (CAS No. 1805557-20-3) represents a structurally intriguing compound with multiple functional groups that make it a versatile tool for pharmaceutical and agrochemical research. Its unique combination of features positions it as a promising candidate for further exploration in drug discovery programs aimed at developing novel therapeutic agents with improved pharmacological profiles.